Cas no 71517-96-9 (3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester
• CAS No: 71517-96-9
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• CID: 2799980
• PubChem ID: 3461040
• Update Time: 2025-04-21

3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester
• SCHEMBL14235639
• DTXSID80392697
• 71517-96-9

• Inchi： 1S/C7H8N2O4S/c1-3-4(7(10)13-2)5(8)14-6(3)9(11)12/h8H2,1-2H3
• InChI Key： YLJIDBZJWRQEQY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(C)=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 216.02047791Da
• Monoisotopic Mass: 216.02047791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 126Ų